Cas no 1354958-86-3 (1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride)

• Product Name: 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride
• CAS No: 1354958-86-3
• MF: C₅H₁₁ClF₃NO
• MW: 193.595151185989
• MDL: MFCD20731131
• CID: 4592670
• PubChem ID: 56804634
• Update Time: 2025-05-20

1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride

• MDL： MFCD20731131
• Inchi： 1S/C5H10F3NO.ClH/c1-4(9,3-10-2)5(6,7)8;/h3,9H2,1-2H3;1H
• InChI Key： CFVFWSUBSVIRIR-UHFFFAOYSA-N
• SMILES： C(N)(C)(COC)C(F)(F)F.Cl

1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride

Introduction to 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride (CAS No. 1354958-86-3)

1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride, identified by its CAS number 1354958-86-3, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group, which is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. The structural features of this molecule, including its trifluoro substituent and the hydrochloride salt form, make it a promising candidate for further exploration in the development of novel therapeutic agents.

The synthesis and characterization of 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride involve sophisticated organic chemistry techniques that leverage fluorine chemistry principles. The introduction of fluorine atoms into organic molecules is a well-established strategy in drug design due to the unique electronic properties of fluorine. These properties include high electronegativity, which can modulate the electronic distribution in a molecule and influence its interactions with biological targets. Additionally, fluorinated compounds often exhibit improved pharmacokinetic profiles, such as increased bioavailability and reduced susceptibility to enzymatic degradation.

In recent years, there has been a surge in research focused on fluorinated amines as key structural motifs in drug discovery. The trifluoro group in 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride contributes to its potential as an intermediate in the synthesis of more complex pharmacophores. The methoxy and methyl groups further refine its physicochemical properties, making it a versatile building block for medicinal chemists. The hydrochloride salt form enhances its solubility in aqueous media, facilitating its use in both in vitro and in vivo studies.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that fluorinated amines can serve as effective scaffolds for developing small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. For instance, studies have shown that compounds with similar structural motifs may exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The unique electronic properties of the trifluoro group can fine-tune the binding interactions with these targets, potentially leading to higher efficacy and selectivity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacological properties. 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride represents an example of how strategic incorporation of fluorine atoms can enhance drug-like characteristics. Its molecular structure allows for modifications that can optimize pharmacokinetic parameters such as solubility, permeability, and metabolic stability. These attributes are crucial for the successful development of new drugs that can traverse biological membranes efficiently and resist rapid degradation.

Recent advancements in computational chemistry have further accelerated the discovery process for fluorinated amine derivatives like 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride. Molecular modeling techniques enable researchers to predict how these compounds will interact with biological targets at an atomic level. This approach has been instrumental in identifying lead compounds that exhibit high affinity for specific receptors or enzymes. By leveraging these computational tools, scientists can design experiments more efficiently and reduce the time required to bring new therapeutic agents into clinical development.

The role of trifluoro groups in modulating drug efficacy cannot be overstated. These groups have been successfully incorporated into numerous FDA-approved drugs due to their ability to improve binding affinity and metabolic stability. For example, fluoxetine (Prozac), a selective serotonin reuptake inhibitor (SSRI), contains a trifluoromethyl group that contributes to its clinical efficacy. Similarly, other drugs such as celecoxib (Celebrex), an NSAID used for pain relief and inflammation reduction, also feature trifluorine substituents that enhance their pharmacological properties.

In conclusion,1,1,1-trifluoro-3-methoxy-2-methylpropan-2-amine hydrochloride (CAS No. 1354958-86-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into the development of novel therapeutic agents. The combination of synthetic methodologies from fluorine chemistry with advanced computational approaches provides a robust framework for exploring its applications in drug discovery. As research continues to uncover new biological targets and mechanisms,trifluoro substituted amines like this one are likely to play an increasingly important role in addressing unmet medical needs.